2-(4-chlorophenyl)-N-(2-(dimethylamino)pyrimidin-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(dimethylamino)pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C14H15ClN4O/c1-19(2)14-16-8-12(9-17-14)18-13(20)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,18,20)
• InChI Key: YCVSSLUWKPLLIS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=N1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C14H15ClN4O
• Molecular Weight: 290.75 g/mol

Description

2-(4-chlorophenyl)-N-(2-(dimethylamino)pyrimidin-5-yl)acetamide is a chemical compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound is also known as CEP-26401 and belongs to the class of pyrimidine-based kinase inhibitors.

Scientific Research Applications

Heterocyclic Derivatives and Their Properties

Research into heterocyclic derivatives, such as pyrimidine and pyrazole compounds, has shown diverse applications in scientific research. For instance, the study by Banfield et al. (1987) discusses the formation and X-ray structure determination of heterocyclic derivatives, highlighting the potential for these compounds in structural chemistry and material science. Their work contributes to understanding the structural basis of heterocyclic compounds which may relate to the synthesis and characterization of compounds like 2-(4-chlorophenyl)-N-(2-(dimethylamino)pyrimidin-5-yl)acetamide (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial Activity

Another area of research involves evaluating the antimicrobial properties of novel heterocyclic compounds. Nunna et al. (2014) synthesized novel heterocyclic compounds having a sulphamido moiety and assessed their antimicrobial activity. These findings contribute to the pharmaceutical applications of similar compounds, suggesting that derivatives of this compound could potentially possess antimicrobial properties (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Radiosynthesis for Imaging

In the field of radiopharmacy, the synthesis of radiolabeled compounds for imaging purposes is crucial. Dollé et al. (2008) discussed the radiosynthesis of a novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides for imaging the translocator protein (18 kDa) with PET, indicating the utility of pyrimidine derivatives in developing diagnostic tools (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Synthesis and Bioactivity Studies

Research by Hossan et al. (2012) and Aggarwal et al. (2014) on the synthesis of new pyrimidine-azitidinone analogues and 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazole derivatives, respectively, provides insights into the bioactivity of these compounds. Such studies underline the importance of heterocyclic compounds in developing new therapeutic agents with potential antioxidant, antimicrobial, and antitubercular activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012); (Aggarwal, Bansal, Rozas, Diez-Cecilia, Kaur, Mahajan, & Sharma, 2014).